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Compound of Interest

Compound Name: Decamethylchromocene

Cat. No.: B12510804

This technical guide provides a comprehensive overview of decamethylchromocene, a
sandwich compound of significant interest in organometallic chemistry. The information is
tailored for researchers, scientists, and professionals in drug development, with a focus on its
chemical properties and synthesis.

Chemical Data

The fundamental chemical and physical properties of decamethylchromocene are
summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12510804?utm_src=pdf-interest
https://www.benchchem.com/product/b12510804?utm_src=pdf-body
https://www.benchchem.com/product/b12510804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12510804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

IUPAC Name

chromium(2+);1,2,3,4,5-pentamethylcyclopenta-
1,3-diene

Molecular Formula

C20H30Cr

Molecular Weight 322.4 g/mol [1]

Appearance Red, air-sensitive prisms

Melting Point 296-297 °C
Very soluble in aromatic and aliphatic

N hydrocarbon solvents, THF, diethyl ether, and

Solubility : . .
dichloromethane. Slightly soluble in acetone or
acetonitrile.

PubChem CID 15874251[1]

CAS Registry Number

Not found in the searched resources.

Synthesis Protocol

A detailed experimental protocol for the synthesis of decamethylchromocene is provided

below. This method involves the reaction of anhydrous chromium(ll) acetate with sodium

pentamethylcyclopentadienide.

Materials:

Argon gas

Procedure:

Tetrahydrofuran (THF)

Anhydrous Chromium(Il) Acetate (Crz(OAC)a)

Sodium Pentamethylcyclopentadienide (NaCsMes)
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e To a solution of sodium pentamethylcyclopentadienide (4.00 g, 25.28 mmol) in 50 mL of THF,
add solid anhydrous chromium(ll) acetate (2.15 g, 6.32 mmol) against a counterstream of
argon.

« Stir the resulting mixture for 8 hours at room temperature. The reaction will yield a white solid
suspended in a dark red solution.

« |solate the decamethylchromocene from this mixture to obtain red, air-sensitive prisms.
The reported yield is 2.6 g (64%).

Experimental Workflow:

The following diagram illustrates the key steps in the synthesis of decamethylchromocene.

NaCSMef iyl 1| StiratRT 2 | Darkred solution | 3 | . | 4 Decamethylchromocene
for 8h under Ar with white solid (Red Prisms)
Cr2(OAC)a

Click to download full resolution via product page

A flowchart of the synthesis of decamethylchromocene.

Characterization Data

Detailed experimental characterization data for decamethylchromocene, such as *H and 13C
NMR spectra and single-crystal X-ray diffraction data, were not available in the searched
resources. For novel batches of this compound, standard analytical techniques should be
employed for full characterization.

Logical Relationship for Characterization:

The diagram below outlines the logical workflow for the characterization of a newly synthesized
batch of decamethylchromocene.
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A logical workflow for the characterization of decamethylchromocene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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